Cas no 218608-97-0 (Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid)

• Product Name: Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid
• CAS No: 218608-97-0
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• MDL: MFCD01076277
• CID: 66978
• PubChem ID: 2761583
• Update Time: 2025-06-11

Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((tert-Butoxycarbonyl)amino)-4-(4-fluorophenyl)butanoic acid
• (S)-N-(tert-Butoxycarbonyl)-3-amino-4-(4-fluorophenyl)butyric acid
• Boc-(S)-3-Amino-4-(4-fluoro-phenyl)-butyric acid
• (S)-3-(tert-butoxycarbonylamino)-4-(4-fluorophenyl)butanoic acid
• Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric acid
• (3S)-4-(4-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• AKOS015948916
• J-014319
• Boc-4-fluoro-L-beta-homophenylalanine
• (3S)-3-[(tert-butoxycarbonyl)amino]-4-(4-fluorophenyl)butanoic acid
• Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-4-fluoro-,(bS)-
• 218608-97-0
• A815711
• Boc-Phe(4-F)-(C#CH2)OH
• MFCD01076277
• FD10028
• (S)-3-((tert-Butoxycarbonyl)amino)-4-(4-fluorophenyl)butanoicacid
• EN300-6472394
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-(4-fluorophenyl)butanoic acid
• DTXSID50375836
• AS-48767
• (S)-beta-(Boc-amino)-4-fluorobenzenebutanoic acid
• SCHEMBL17050
• Boc-(S)-3-Amino-4-(4-fluorophenyl)butyric acid
• CS-0179067
• Boc-(S)-3-amino-4-(4-fluorophenyl)butanoic acid
• Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid

• MDL： MFCD01076277
• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(20)17-12(9-13(18)19)8-10-4-6-11(16)7-5-10/h4-7,12H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t12-/m0/s1
• InChI Key： KEGMJLZICKHWIR-LBPRGKRZSA-N
• SMILES： FC1C=CC(=CC=1)C[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13800
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 130-132°C
• PSA: 75.63000
• LogP: 3.12710

Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Additional information on Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid

Research Brief on Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid (CAS: 218608-97-0): Recent Advances and Applications

Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid (CAS: 218608-97-0) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and cancer. Recent studies have highlighted its role in the development of protease inhibitors, peptide-based therapeutics, and novel drug delivery systems. The presence of the Boc (tert-butoxycarbonyl) protecting group and the fluorophenyl moiety enhances its utility in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid as a building block for the synthesis of selective cathepsin inhibitors. The study demonstrated that the fluorophenyl group significantly improved the binding affinity of the resulting peptides to cathepsin B, a protease implicated in tumor metastasis and neurodegenerative diseases. The compound's chiral center was also found to be critical for maintaining the stereoselectivity of the inhibitors, underscoring its importance in rational drug design.

Another notable application of Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid was reported in a 2022 ACS Chemical Biology paper, where it was incorporated into a novel class of peptide-drug conjugates (PDCs). These PDCs exhibited enhanced stability and targeted delivery to cancer cells, leveraging the fluorophenyl moiety for improved lipophilicity and membrane permeability. The study further validated the compound's compatibility with click chemistry approaches, enabling efficient conjugation with payloads such as cytotoxic agents and imaging probes.

Recent advancements in synthetic methodologies have also streamlined the production of Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid. A 2023 Organic Process Research & Development article detailed a scalable, enantioselective synthesis route using asymmetric hydrogenation, achieving >99% enantiomeric excess (ee) and high yields. This development addresses previous challenges related to cost and scalability, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, Boc-(S)-3-amino-4-(4-fluorophenyl)-butyric Acid (CAS: 218608-97-0) continues to be a versatile and valuable tool in drug discovery and development. Its unique structural features and compatibility with modern synthetic techniques position it as a key player in the design of next-generation therapeutics. Future research is expected to explore its potential in emerging areas such as targeted protein degradation and bifunctional molecule design.